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Introduction

Liquid Organic Hydrogen Carriers (LOHCs) are emerging as a promising technology for the

safe and efficient storage and transportation of hydrogen.[1][2] These organic compounds can

be reversibly hydrogenated and dehydrogenated, allowing for the chemical storage of

hydrogen in a liquid form, often with properties similar to conventional fuels.[3]

Tetradecahydroanthracene, the fully hydrogenated form of anthracene (also known as

perhydroanthracene), is a potential LOHC candidate.[4] Its high hydrogen content and the

ability to be handled within existing infrastructure make it an attractive option.

This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals to measure the hydrogen storage capacity of the

anthracene/tetradecahydroanthracene system. The protocols cover the essential steps of

hydrogenation (hydrogen uptake) and dehydrogenation (hydrogen release), as well as the

analytical methods required for quantification.

Principle of Hydrogen Storage in Tetradecahydroanthracene

The core of this LOHC system is the reversible catalytic hydrogenation of anthracene to form

tetradecahydroanthracene. The process can be summarized by the following reaction:

Anthracene (C₁₄H₁₀) + 7H₂ ↔ Tetradecahydroanthracene (C₁₄H₂₄)
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Hydrogen is "charged" into the LOHC through hydrogenation, an exothermic reaction typically

performed at elevated temperatures and pressures.[1] The stored hydrogen is later

"discharged" through an endothermic dehydrogenation reaction, releasing high-purity hydrogen

gas.[1][5]

Experimental Workflow and Logical Relationships
The overall process for determining the hydrogen storage capacity involves a cycle of

hydrogenation and dehydrogenation, with analysis at key stages.

Experimental Workflow
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Caption: A generalized workflow for measuring the hydrogen storage capacity of the

anthracene/tetradecahydroanthracene system.

Anthracene (Hydrogen-Lean)
C₁₄H₁₀

Tetradecahydroanthracene (Hydrogen-Rich)
C₁₄H₂₄

+ 7H₂ (Hydrogenation)
Exothermic

- 7H₂ (Dehydrogenation)
Endothermic

Click to download full resolution via product page

Caption: The reversible reaction cycle for hydrogen storage using the

anthracene/tetradecahydroanthracene LOHC system.

Quantitative Data Summary
The theoretical hydrogen storage capacity and properties of the anthracene system are

presented below, alongside other common LOHC materials for comparison.

Table 1: Physicochemical Properties and Hydrogen Storage Capacity of LOHC Systems
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Property
Anthracene /
Tetradecahydroant
hracene

Toluene /
Methylcyclohexane

Dibenzyltoluene /
Perhydro-
dibenzyltoluene

Formula (Lean/Rich) C₁₄H₁₀ / C₁₄H₂₄ C₇H₈ / C₇H₁₄ C₂₁H₂₀ / C₂₁H₃₈

Molar Mass

(Lean/Rich) ( g/mol )
178.23 / 192.36 92.14 / 98.19 ~256 / ~274

Gravimetric H₂

Capacity (wt%)
7.3% (theoretical) 6.2%[6][7] 6.2%[1][7]

Volumetric H₂

Capacity (kg H₂/m³)
~77 (estimated) ~56[8] ~57.2[7][9]

Boiling Point

(Lean/Rich) (°C)
340 / ~290 111 / 101 >350 / >350[9]

Melting Point

(Lean/Rich) (°C)

216 / Isomer-

dependent
-95 / -127 < -30 / < -30[8]

Note: The high melting point of anthracene presents a practical challenge, requiring operation

at elevated temperatures or the use of eutectic mixtures to maintain a liquid phase.

Experimental Protocols
These protocols provide a generalized framework. Specific parameters may require

optimization based on the available equipment and catalyst.

Protocol 1: Catalytic Hydrogenation of Anthracene
(Hydrogen Uptake)
This protocol details the process of charging anthracene with hydrogen to produce

tetradecahydroanthracene.

Objective: To catalytically hydrogenate anthracene to determine the maximum hydrogen

uptake.

Materials and Equipment:
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High-pressure autoclave or batch reactor

Anthracene (reagent grade)

Catalyst (e.g., 3-5 wt% Pt/C, Ni/Hβ-zeolite)[4][10]

Solvent (optional, e.g., decalin, or supercritical CO₂)[10]

High-purity hydrogen gas

Heating mantle and temperature controller

Pressure gauge and controller

Gas chromatograph (GC) for product analysis

Procedure:

Reactor Preparation: Ensure the autoclave is clean and dry.

Loading: Accurately weigh and load the autoclave with anthracene and the chosen catalyst

(e.g., a 1:0.05 mass ratio of anthracene to catalyst). If using a solvent, add it at this stage.

Sealing and Purging: Seal the reactor and purge it several times with an inert gas (e.g.,

nitrogen or argon) to remove air, followed by purging with hydrogen gas.

Pressurization: Pressurize the reactor with hydrogen to the desired initial pressure (e.g., 70-

90 atm).[4]

Heating and Reaction: Begin stirring and heat the reactor to the target temperature (e.g.,

180-280°C).[4] The reaction is exothermic, so monitor the temperature closely. The pressure

will drop as hydrogen is consumed; maintain the pressure by feeding more hydrogen if using

a continuous setup.

Reaction Monitoring: The reaction can be monitored by observing the cessation of hydrogen

uptake. Allow the reaction to proceed for a set time (e.g., 4-6 hours) to ensure complete

conversion.[10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.researchgate.net/publication/324526824_Hydrogenation_of_Anthracene_and_Dehydrogenation_of_Perhydroanthracene_on_PtC_Catalysts
https://www.mdpi.com/2073-4344/2/1/85
https://www.mdpi.com/2073-4344/2/1/85
https://www.researchgate.net/publication/324526824_Hydrogenation_of_Anthracene_and_Dehydrogenation_of_Perhydroanthracene_on_PtC_Catalysts
https://www.researchgate.net/publication/324526824_Hydrogenation_of_Anthracene_and_Dehydrogenation_of_Perhydroanthracene_on_PtC_Catalysts
https://www.mdpi.com/2073-4344/2/1/85
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cooling and Depressurization: After the reaction is complete, cool the reactor to room

temperature. Carefully vent the excess hydrogen in a fume hood.

Sample Collection: Open the reactor and collect the product mixture. Separate the catalyst

via filtration.

Analysis: Analyze the liquid product using Gas Chromatography (GC) to determine the

conversion of anthracene and the selectivity towards tetradecahydroanthracene and its

various isomers.[11]

Protocol 2: Catalytic Dehydrogenation of
Tetradecahydroanthracene (Hydrogen Release)
This protocol outlines the release of stored hydrogen from tetradecahydroanthracene.

Objective: To catalytically dehydrogenate tetradecahydroanthracene and quantify the amount

of hydrogen released.

Materials and Equipment:

Flow reactor or autoclave equipped with a gas outlet

Synthesized tetradecahydroanthracene

Catalyst (e.g., 3 wt% Pt/C or Pt/Sibunit)[4]

Inert carrier gas (e.g., nitrogen or argon)

Mass flow controllers for gases

Gas collection system (e.g., gas bag or burette)

Heating furnace and temperature controller

Gas chromatograph (GC) for analyzing both gas and liquid products

Procedure:
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Reactor Preparation: Load a packed bed flow reactor with the catalyst. If using an autoclave,

load the catalyst and the weighed tetradecahydroanthracene sample.

Purging: Purge the system with an inert gas to remove any air.

Heating: Heat the reactor to the desired dehydrogenation temperature (e.g., 300-360°C)

under a flow of inert gas.[4]

Dehydrogenation Reaction:

Flow Reactor: Start feeding the liquid tetradecahydroanthracene into the reactor at a

defined liquid hourly space velocity (LHSV), e.g., 1 h⁻¹.[4][12]

Autoclave: Simply maintain the temperature and stirring.

Hydrogen Collection: Direct the outlet gas stream through a condenser (to trap any

vaporized organics) and then to the gas collection system. Continuously measure the

volume of gas released over time.

Reaction Monitoring: Monitor the rate of hydrogen evolution. The reaction is complete when

gas evolution ceases.

Sample Collection: Cool the reactor and collect the liquid product (hydrogen-lean LOHC).

Analysis:

Gas Phase: Analyze the composition of the collected gas using GC to confirm its purity.

Liquid Phase: Analyze the liquid product using GC to determine the degree of

dehydrogenation and identify the distribution of products (anthracene, and its partially

hydrogenated intermediates).[13]

Protocol 3: Calculation of Hydrogen Storage Capacity
Objective: To calculate the gravimetric and volumetric hydrogen storage capacity based on

experimental data.

1. Gravimetric Storage Capacity (wt%) Calculation:
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The gravimetric capacity is the mass of hydrogen stored relative to the total mass of the

hydrogen-rich LOHC.[14]

From Hydrogenation (Uptake):

Measure the mass of hydrogen consumed (Δm_H₂) during the hydrogenation of a known

mass of anthracene (m_anthracene).

wt% = [Δm_H₂ / (m_anthracene + Δm_H₂)] * 100

From Dehydrogenation (Release):

Measure the mass of hydrogen released (m_H₂_released) from a known mass of

tetradecahydroanthracene (m_perhydro).

wt% = (m_H₂_released / m_perhydro) * 100

2. Volumetric Storage Capacity (kg H₂/m³) Calculation:

The volumetric capacity is the mass of hydrogen stored per unit volume of the hydrogen-rich

LOHC.

Measure the density (ρ_perhydro) of the synthesized tetradecahydroanthracene at

standard conditions.

Using the gravimetric capacity (wt%) from the dehydrogenation experiment:

Volumetric Capacity (kg/m³) = (wt% / 100) * ρ_perhydro

Table 2: Summary of Typical Experimental Conditions
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Parameter
Hydrogenation
(Uptake)

Dehydrogenation
(Release)

Reference(s)

Catalyst
Ni/Hβ-zeolite, Pt/C,

Fe-Co composites
Pt/C, Pt/Sibunit [4][10][11]

Temperature 80 - 400 °C 260 - 360 °C [4][10][11]

Pressure
3 - 17 MPa (29 - 168

atm)
Atmospheric [4][10]

Reactor Type
High-Pressure

Autoclave

Flow Reactor or

Autoclave
[4]

Analysis Method
Gas Chromatography

(GC)

Gas Chromatography

(GC), Gas Volumetry
[11][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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